Cas no 220751-00-8 (Hypoglaunine D)

• Product Name: Hypoglaunine D
• CAS No: 220751-00-8
• MF: C₄₁H₄₇NO₁₉
• MW: 857.81
• CID: 5050932
• PubChem ID: 162642281
• Update Time: 2024-11-06

Hypoglaunine D Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, [(9S,10S,11S,12R,13S,14R,15R,16R,21R,22R,23R)-13,14,21,22,23-pentakis(acetyloxy)-5,6,7,9,10,14,15,16,17,19-decahydro-10-hydroxy-5,6,10,16-tetramethyl-7,19-dioxo-11,16-epoxy-9,12-ethano-11,15-methano-11H-[1,8]dioxacycloheptadecino[3,4-c]pyridin-12(13H)-yl]methyl ester
• Hypoglaunine D
• (+)-Hypoglaunine D
• HY-N9340
• [(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,25S)-18,19,21,22,24-pentaacetyloxy-25-hydroxy-3,13,14,25-tetramethyl-6,15-dioxo-2,5,16-trioxa-9-azapentacyclo[15.7.1.01,20.03,23.07,12]pentacosa-7(12),8,10-trien-20-yl]methyl furan-3-carboxylate
• E88971
• CS-0159484
• DA-74365
• 220751-00-8

• Inchi： InChI=1S/C41H47NO19/c1-18-19(2)35(48)60-32-30(56-21(4)44)34(59-24(7)47)40(17-54-37(50)27-11-10-14-52-27)33(58-23(6)46)29(55-20(3)43)28-31(57-22(5)45)41(40,39(32,9)51)61-38(28,8)16-53-36(49)26-15-42-13-12-25(18)26/h10-15,18-19,28-34,51H,16-17H2,1-9H3
• InChI Key： KQXBVFVORGQCER-UHFFFAOYSA-N
• SMILES： CC1C(C)c2ccncc2C(=O)OCC3(C)OC45C(OC(=O)C)C3C(OC(=O)C)C(OC(=O)C)C4(COC(=O)c6occc6)C(OC(=O)C)C(OC(=O)C)C(OC1=O)C5(C)O

Computed Properties

• Exact Mass: 857.27422827g/mol
• Monoisotopic Mass: 857.27422827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 61
• Rotatable Bond Count: 14
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.943
• Topological Polar Surface Area: 266Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones